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Acetovanillone Fundamentals & Solubility

What are the basic physicochemical properties of Acetovanillone?

Acetovanillone (also known as apocynin) is a natural organic compound with a structure similar to vanillin

[1]. Its key properties are summarized in the table below.

Property Value / Description

Chemical Name 1-(4-Hydroxy-3-methoxyphenyl)ethanone [1]

Molecular Formula C₉H₁₀O₃ [1]

Molar Mass 166.17 g/mol [1]

Melting Point 115 °C [1]

Odor Faint odor of vanilla [1]

Solubility in Hot Water Soluble [1]

Other Solvents Soluble in alcohol, benzene, chloroform, DMSO and DMF [1]
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Why is Acetovanillone's low aqueous solubility a problem in research and drug development?

Low aqueous solubility is a primary challenge for approximately 70% of newly developed drugs, as it

directly impacts a compound's bioavailability and therapeutic effectiveness [2]. For Acetovanillone, this

means that its promising pharmacological activities, such as its role as a selective inhibitor of NADPH

oxidase, may not be fully realized without advanced formulation techniques [3] [1].

Solubility Enhancement Strategies

What is a modern formulation approach to enhance the delivery of Acetovanillone?

A recent study demonstrated that encapsulating Acetovanillone into TPGS-enriched cubosomal

nanoparticles (Cub NPs) is a highly effective strategy [3]. This nano-formulation was developed

specifically to improve the compound's protective efficacy against pulmonary injury.

Methodology (Top-Down Method): The Cub NPs were meticulously fabricated using a standard top-
down method. Glycerol monooleate (Peceol) was used as the lipid matrix, and Pluronic F-127 was

used as a stabilizer. TPGS (D-α-tocopheryl polyethylene glycol 1000 succinate) was incorporated as
a surface modifier to enhance cellular permeability and stability [3].

Key Advantages: This system is biocompatible and can encapsulate lipophilic drugs like
Acetovanillone efficiently. The TPGS coating further acts as an antioxidant and inhibits drug efflux

mechanisms, potentially improving oral bioavailability and extending the drug's circulation time [3].

The experimental workflow for creating and testing this formulation can be summarized as follows:
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Analytical Methods & Quantification

What is a robust analytical method for quantifying Acetovanillone and related compounds?

A 2025 study developed and validated a precise GC/FID (Gas Chromatography with Flame Ionization

Detection) method for quantifying Acetovanillone, vanillin, and vanillic acid in mixtures resulting from

lignin depolymerization [4].
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Performance: The method demonstrated high precision with intra-lab relative standard deviation

(RSD) of less than 5%, inter-day RSD of less than 10%, and inter-lab RSD of less than 25% for all
target compounds, including Acetovanillone [4].

Application: This method is suitable for accurately measuring Acetovanillone concentration in
complex mixtures, which is essential for evaluating the efficiency of synthesis, extraction, or

dissolution experiments.

Are there computational tools for predicting solubility?

Yes, machine learning (ML) is becoming a powerful tool for predicting the aqueous solubility of

pharmaceuticals. One 2024 study created an ensemble model that outperformed many others in a solubility

prediction challenge [2]. These models use a molecule's structure (e.g., from its SMILES string) to predict its

logS (logarithm of molar solubility), helping researchers prioritize compounds with favorable properties

early in development [2].

Frequently Asked Questions (FAQs)

What is the primary mechanism of action of Acetovanillone? Acetovanillone is well-known as a

selective inhibitor of NADPH oxidase. It prevents the formation of superoxide and other reactive oxygen

species (ROS) in immune cells without interfering with their other defense mechanisms, making it a valuable

pharmacological tool for studying oxidative stress [1].

Can Acetovanillone be sourced sustainably? Yes. Acetovanillone is a significant product of lignin

depolymerization [4] [5]. With the growing focus on biorefineries and sustainable chemistry, oxidative

depolymerization of lignosulfonates (a byproduct of the pulp and paper industry) provides a green alternative

to petrochemical feedstocks for producing Acetovanillone and other aromatic monomers [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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